Cas no 88010-91-7 (ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate)

• Product Name: ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate
• CAS No: 88010-91-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 648741
• PubChem ID: 15007241
• Update Time: 2025-06-09

ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, ethyl ester
• ethyl 4-(2H-tetrazol-5-yl)benzoate
• ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate
• EN300-10699423
• SCHEMBL22530121
• 88010-91-7
• AKOS003232111
• DTXSID50566883

• Inchi： 1S/C10H10N4O2/c1-2-16-10(15)8-5-3-7(4-6-8)9-11-13-14-12-9/h3-6H,2H2,1H3,(H,11,12,13,14)
• InChI Key： FCSYWEHPHHOKOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C2N=NNN=2)=CC=1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Additional information on ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate

Comprehensive Overview of Ethyl 4-(1H-1,2,3,4-Tetrazol-5-yl)benzoate (CAS No. 88010-91-7)

Ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate (CAS No. 88010-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring a tetrazole ring, is widely studied for its unique chemical properties and potential applications. The compound's molecular structure combines a benzoate moiety with a 1H-tetrazole group, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for tetrazole-containing compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate for its potential as a bioisostere for carboxylic acids, a feature that enhances metabolic stability in drug molecules. This aligns with current trends in medicinal chemistry, where improving drug bioavailability is a key focus. The compound's CAS No. 88010-91-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate typically involves multi-step reactions, including esterification and cycloaddition processes. Its tetrazole ring is known for high nitrogen content, contributing to applications in energetic materials and coordination chemistry. However, it’s crucial to note that this compound is strictly used for research purposes under controlled conditions.

From an industrial perspective, CAS 88010-91-7 is often discussed in forums related to high-performance polymers and agrochemicals. Its structural flexibility allows for modifications that can tailor properties for specific applications, such as UV stabilizers or ligands in catalysis. These attributes make it a subject of interest in green chemistry initiatives, where sustainable synthesis methods are prioritized.

Analytical characterization of ethyl 4-(1H-tetrazol-5-yl)benzoate relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. Researchers emphasize its purity and stability, especially when used as a building block for complex molecules. The compound’s solubility in organic solvents like DMF and dichloromethane further expands its utility in lab settings.

In conclusion, ethyl 4-(1H-1,2,3,4-tetrazol-5-yl)benzoate (CAS No. 88010-91-7) represents a critical tool in modern chemistry. Its integration into drug design and material science highlights its multidisciplinary importance. As innovation continues, this compound is likely to remain a focal point in scientific literature and industrial applications.